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Compound of Interest

Compound Name: 2'-Chloroacetanilide

Cat. No.: B1203173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the melting and boiling points of

2'-Chloroacetanilide, complete with experimental protocols for their determination. This

document is intended to serve as a valuable resource for professionals in research and

development, particularly those involved in drug discovery and chemical synthesis, where

precise physicochemical data is paramount.

Core Physicochemical Data
The accurate determination of melting and boiling points is fundamental in the identification and

purity assessment of a chemical compound. The following table summarizes the key physical

constants of 2'-Chloroacetanilide.

Physical Property Value Source(s)

Melting Point 88-90 °C [1]

86-88 °C [2][3]

84.5-90.5 °C [4]

Boiling Point 306.5 °C (rough estimate) [1]
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Experimental Protocols for Determination of
Physicochemical Constants
Accurate and reproducible experimental methods are crucial for verifying the physical

properties of a substance. Below are detailed protocols for the determination of the melting and

boiling points of 2'-Chloroacetanilide.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

pure crystalline solids, this transition occurs over a narrow temperature range. The following

methods are commonly employed for this determination.[5]

1. Mel-Temp Apparatus Method:

The Mel-Temp apparatus provides a controlled and efficient method for melting point

determination.[6][7][8]

Sample Preparation: A small amount of finely powdered 2'-Chloroacetanilide is packed into

a capillary tube to a height of 2-3 mm. The tube is then tapped gently to ensure the sample is

compact at the sealed end.[8]

Apparatus Setup: The packed capillary tube is inserted into the sample holder of the Mel-

Temp apparatus.

Heating and Observation: The apparatus is switched on, and the heating rate is adjusted. An

initial rapid heating can be used to determine an approximate melting range. For an accurate

measurement, a new sample is heated rapidly to about 15-20°C below the approximate

melting point, and then the heating rate is slowed to 1-2°C per minute.[5][8]

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last solid crystal melts is

recorded as the end of the range.[6]

2. Thiele Tube Method:

The Thiele tube utilizes a circulating oil bath to ensure uniform heating of the sample.[9][10][11]
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Sample Preparation: As with the Mel-Temp method, a small amount of 2'-Chloroacetanilide
is packed into a capillary tube.

Apparatus Setup: The capillary tube is attached to a thermometer using a rubber band,

ensuring the sample is level with the thermometer bulb. The thermometer and capillary tube

assembly are then inserted into the Thiele tube containing mineral oil, ensuring the rubber

band remains above the oil level.[12]

Heating and Observation: The side arm of the Thiele tube is gently heated with a Bunsen

burner. The design of the tube promotes convection currents in the oil, leading to uniform

temperature distribution.[5][9] The sample is observed through the oil.

Data Recording: The temperatures at the start and completion of melting are recorded from

the thermometer.[9]

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it.

Capillary Method (Siwoloboff Method):

This micro-method is suitable for determining the boiling point of small quantities of liquid.

Sample Preparation: A small amount of liquid 2'-Chloroacetanilide (if melted) is placed in a

small test tube or fusion tube. A capillary tube, sealed at one end, is inverted and placed into

the liquid.[13][14]

Apparatus Setup: The fusion tube assembly is attached to a thermometer and heated in a

Thiele tube or a similar heating bath.[15]

Heating and Observation: The bath is heated, and as the temperature rises, a stream of

bubbles will emerge from the open end of the inverted capillary tube. The heating is then

discontinued.[13][15]

Data Recording: As the apparatus cools, the bubbling will stop, and the liquid will be drawn

into the capillary tube. The temperature at which the liquid enters the capillary tube is the
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boiling point.[13][15]

Synthesis Workflow of 2'-Chloroacetanilide
The synthesis of N-aryl 2-chloroacetamides, such as 2'-Chloroacetanilide, is a fundamental

reaction in organic chemistry, typically achieved through the chloroacetylation of the

corresponding aryl amine.

Reactants

Reaction

Products
2-Chloroaniline

Chloroacetylation

Chloroacetyl Chloride

2'-Chloroacetanilideyields

Hydrogen Chloride (byproduct)
yields

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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